Cas no 62380-76-1 (1H-Pyrrole-2-acetic acid, 3-(ethoxycarbonyl)-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-acetic acid, 3-(ethoxycarbonyl)-1-methyl-, ethyl ester
• CAS No: 62380-76-1
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 447039
• PubChem ID: 13316134
• Update Time: 2025-04-19

1H-Pyrrole-2-acetic acid, 3-(ethoxycarbonyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetic acid, 3-(ethoxycarbonyl)-1-methyl-, ethyl ester
• ethyl 2-(2-ethoxy-2-oxoethyl)-1-methylpyrrole-3-carboxylate
• DTXSID40536575
• SCHEMBL11297631
• 62380-76-1
• WIDHUKOADYLKIO-UHFFFAOYSA-N
• ethyl 2-(2-ethoxy-2-oxoethyl)-1-methyl-1H-pyrrole-3-carboxylate
• ethyl 3-ethoxycarbonyl-1-methylpyrrole-2-acetate

• Inchi： 1S/C12H17NO4/c1-4-16-11(14)8-10-9(6-7-13(10)3)12(15)17-5-2/h6-7H,4-5,8H2,1-3H3
• InChI Key： WIDHUKOADYLKIO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN(C)C=1CC(=O)OCC)=O

Computed Properties

• Exact Mass: 239.11581
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53